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Compound of Interest

Compound Name: Pentylcyclohexyl acetate

Cat. No.: B15347341

Performance Showdown: Pentylcyclohexyl
Acetate Versus Key Fragrance Esters

A Comparative Guide for Researchers and Formulation Scientists

In the intricate world of fragrance chemistry, the selection of individual esters is a critical
determinant of a final scent's character, performance, and stability. This guide provides a
detailed comparison of pentylcyclohexyl acetate against other commonly utilized fragrance
esters: benzyl acetate, ethyl linalyl acetate, and methyl dihydrojasmonate. The following
sections delve into their olfactory profiles, performance metrics, and stability, supported by
experimental protocols and data presented for objective evaluation.

Comparative Performance Data

The selection of a fragrance ester is often a balance between its desired scent profile and its
performance characteristics in a given formulation. The following table summarizes key
guantitative and qualitative data for pentylcyclohexyl acetate and its counterparts.
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Methyl
Pentylcyclohexy Ethyl Linalyl Dihydrojasmon
Parameter Benzyl Acetate )
| Acetate Acetate ate (Hedione
HC)
85665-91-4 /
32210-23-4 (p-
CAS Number tert- 140-11-4 61931-80-4 24851-98-7
Butylcyclohexyl
Acetate)
Molecular
C13H2402 C9H1002 C13H2202 C13H2203
Formula
Molecular Weight  212.33 g/mol 150.17 g/mol 210.3 g/mol 226.31 g/mol
) Floral (Jasmine),
Woody, cedar, Sweet, fruity, )
) ) ) Citrus, bergamot,  powerful,
) floral, oily, floral (jasmine, ) o
Odor Profile fruity, pear, reminiscent of
herbal, balsam, banana, pear ]
) fresh[3] magnolia
green, fruity[1] nuances)[2]
blossoms[4]
Odor Strength Medium Medium([2] Medium Medium
8 hours (for p-
Tenacity on tert-
4 - 15 hours[5][6] 16 hours[3][7][8] Up to 1 month[9]
Blotter Butylcyclohexyl
Acetate)[1]
Substantivity
i - - Moderate[3] Good[9]
(Damp Fabric)
Substantivity
) - - Poor[3] Poor[9]
(Dry Fabric)
0.103 mmHg @ 0.0487 hPa
0.09 Pa (approx.
25°C (for p-tert- - (approx. 0.0365
Vapor Pressure Not specified 0.000675 mmHg)
Butylcyclohexyl mmHg) @
@ 20°C[9]
Acetate)[1] 20°C[3]
Typical Use Up to 20% (for p-  0.1% to 30%[5] Up to 40%[3][7] Up to 10% (can
Level in tert- [6] [10] be higher in
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Concentrate Butylcyclohexyl certain

Acetate)[1] compositions)[9]

Can be prone to

hydrolysis. Poor
Generally good

o tenacity is often Known for its
stability in many -
) compensated for stability and
. functional ) ) ) )
Stability ) by blending with Generally stable.  persistence in
products like ] .
higher esters of various product
soaps and
benzyl alcohol bases.

shampoos.[11] o
and fixatives.[5]

[12]

Experimental Protocols

The data presented in this guide is derived from standard analytical and sensory evaluation
techniques commonly employed in the fragrance industry.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a pivotal technique for the chemical and sensory characterization of volatile
compounds.[2] It combines the separation capabilities of gas chromatography with the human
nose as a sensitive and specific detector.

o Methodology:

o Sample Preparation: The fragrance ester is diluted in a suitable solvent (e.g., ethanol) to
an appropriate concentration.

o Injection: A small volume of the prepared sample is injected into the gas chromatograph.

o Separation: The individual components of the sample are separated based on their
volatility and interaction with the stationary phase of the GC column.

o Detection: The column effluent is split between a standard GC detector (e.g., Flame
lonization Detector or Mass Spectrometer) and an olfactometry port.
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o Olfactory Evaluation: A trained sensory panelist or "nose" sniffs the effluent from the
olfactometry port and records the odor description, intensity, and duration for each
separated compound.[2][4]

Sensory Panel Evaluation

Sensory panels are essential for evaluating fragrance performance attributes that cannot be
measured instrumentally, such as odor profile, intensity, and substantivity.[10]

o Methodology for Tenacity on Blotter:
o A standardized amount of the fragrance ester is applied to a smelling strip (blotter).

o Trained panelists evaluate the odor intensity and character at regular intervals (e.g., 1, 2,
4, 8, 24 hours) until the odor is no longer perceptible.

o The time at which the odor is no longer detectable is recorded as the tenacity.
» Methodology for Substantivity on Fabric:

o Standardized fabric swatches (e.g., cotton, polyester) are washed with a base detergent
containing a specific concentration of the fragrance ester.

o The fabric swatches are assessed by a sensory panel at different stages: immediately
after washing (damp) and after a specified drying time (dry).

o Panelists rate the odor intensity on a predefined scale (e.g., a Labeled Magnitude Scale).

[6]

Stability Testing

Stability testing is crucial to ensure that a fragrance ester maintains its intended character and
performance throughout the product's shelf life.[13][14]

e Methodology:

o The fragrance ester is incorporated into various product bases (e.g., ethanol for fine
fragrance, surfactant base for shampoo, soap base).
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o Samples are stored under controlled conditions of elevated temperature (e.g., 40°C), light
exposure (UV), and varying pH levels.[13]

o At specified time points, the samples are evaluated for any changes in color, odor, and
chemical composition (using techniques like GC-MS).

Logical Relationships in Fragrance Performance
Assessment

The following diagram illustrates the interconnectedness of key parameters in the evaluation of

fragrance ester performance.
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Caption: Logical workflow of fragrance ester evaluation.

Conclusion

The selection of a fragrance ester is a multifaceted decision that requires a thorough
understanding of its chemical properties and performance characteristics. Pentylcyclohexyl
acetate, with its woody and complex odor profile, offers good stability, making it a valuable
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ingredient in a variety of functional products. In comparison, benzyl acetate provides a classic
floral-fruity note but with lower tenacity, often requiring careful formulation to achieve longevity.
Ethyl linalyl acetate delivers a fresh, citrus-bergamot character with moderate tenacity, while
methyl dihydrojasmonate stands out for its exceptional tenacity and powerful floral signature.

This guide provides a foundational comparison to aid researchers and drug development
professionals in the initial stages of fragrance ingredient selection. It is crucial to conduct
specific performance and stability testing within the intended product matrix to ensure optimal
results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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